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Compound of Interest

Compound Name: 1-Amino-3-methylbutan-2-ol

Cat. No.: B1292000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of laboratory chemicals is paramount to ensuring the safety of personnel

and the protection of the environment. This guide provides detailed procedures for the safe

disposal of 1-Amino-3-methylbutan-2-ol, a compound requiring careful handling due to its

potential hazards. The following information is synthesized from safety data sheets of

structurally similar amino alcohols and general chemical waste disposal regulations.

Key Safety and Physical Data
A comprehensive understanding of a chemical's properties is the first step in safe handling and

disposal. The table below summarizes the known quantitative data for 1-Amino-3-
methylbutan-2-ol.

Property Value

CAS Number 17687-58-0

Molecular Formula C₅H₁₃NO

Molecular Weight 103.16 g/mol

Boiling Point 186.8 ± 13.0 °C at 760 mmHg

Flash Point 66.8 ± 19.8 °C

Density 0.9 ± 0.1 g/cm³
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Note: Data is compiled from various chemical information databases. A complete Safety Data

Sheet (SDS) for this specific compound is not readily available. Procedures are based on data

for structurally similar compounds and general laboratory safety protocols.

Experimental Protocol: Waste Characterization and
Segregation
Before disposal, it is crucial to characterize the waste stream containing 1-Amino-3-
methylbutan-2-ol. This involves identifying all constituents of the waste to ensure proper

segregation and to prevent incompatible materials from being mixed.

Methodology:

Identification: All components of the waste mixture must be identified and quantified. This

includes solvents, reactants, byproducts, and the concentration of 1-Amino-3-methylbutan-
2-ol.

Hazard Assessment: Based on the composition, the waste must be assessed for its hazards

(e.g., flammability, corrosivity, reactivity, toxicity). Given its amino and alcohol functional

groups, 1-Amino-3-methylbutan-2-ol waste is likely to be classified as both flammable and

corrosive.

Segregation: The waste must be segregated from other laboratory waste streams.

Specifically, it should not be mixed with:

Acids and strong oxidizing agents.

Halogenated waste.

Aqueous waste, unless properly neutralized.

Step-by-Step Disposal Procedure
The disposal of 1-Amino-3-methylbutan-2-ol must comply with local, state, and federal

regulations. The following is a general procedure to be adapted to specific laboratory and

institutional guidelines.
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Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn, including:

Chemical-resistant gloves (nitrile or neoprene).

Safety goggles and a face shield.

A flame-retardant laboratory coat.

Closed-toe shoes.

Waste Collection:

Collect waste 1-Amino-3-methylbutan-2-ol in a designated, properly labeled, and

chemically compatible container. The container should be made of a material that will not

react with the chemical (e.g., high-density polyethylene).

Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must also include the full chemical name ("1-Amino-3-methylbutan-2-ol"), the

concentration, and the date of accumulation.

Appropriate hazard pictograms (e.g., flammable, corrosive) must be displayed on the

label.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) or a central

hazardous waste storage area.

The storage area must be well-ventilated, cool, and away from sources of ignition.

Ensure secondary containment is in place to capture any potential leaks or spills.
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Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of 1-Amino-3-methylbutan-2-ol down the drain or in regular trash.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 1-
Amino-3-methylbutan-2-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1292000?utm_src=pdf-body
https://www.benchchem.com/product/b1292000?utm_src=pdf-body
https://www.benchchem.com/product/b1292000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have 1-Amino-3-methylbutan-2-ol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Characterize Waste
(Identify all components and hazards)

Collect in a Labeled,
Compatible Waste Container

Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal
(Contact EHS or Contractor)

End: Waste Properly Disposed
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To cite this document: BenchChem. [Safe Disposal of 1-Amino-3-methylbutan-2-ol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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